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Compound of Interest

Compound Name: 2-Amino-4-methylphenol

Cat. No.: B1222752 Get Quote

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and professionals in drug development now

have access to a comprehensive technical guide on the solubility of 2-Amino-4-methylphenol
in organic solvents. This in-depth resource provides a consolidated overview of its solubility

characteristics, detailed experimental protocols for solubility determination, and a visual

representation of its synthesis pathway, addressing a critical knowledge gap for this versatile

intermediate.

2-Amino-4-methylphenol (CAS No: 95-84-1), a compound with the molecular formula

C₇H₉NO, is a key building block in the synthesis of various dyes and has potential applications

in the pharmaceutical industry.[1] Understanding its solubility is paramount for its effective use

in synthesis, formulation, and biological studies. This guide aims to provide a foundational

understanding for professionals working with this compound.

Core Solubility Profile
2-Amino-4-methylphenol is generally characterized by its higher solubility in organic solvents

and limited solubility in water.[2] The aromatic structure and the presence of both an amino and

a hydroxyl group contribute to its complex solubility behavior, which can be influenced by

factors such as solvent polarity and temperature. While precise quantitative data across a wide

range of organic solvents is not readily available in published literature, a qualitative summary

of its solubility is presented below.
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Table 1: Qualitative Solubility of 2-Amino-4-methylphenol

Solvent Class Solvent Examples
Qualitative
Solubility

Reference

Alcohols Ethanol Generally Soluble [2]

Ketones Acetone Generally Soluble [2]

Water Water
Limited / Slightly

Soluble
[2][3]

Note: "Generally Soluble" indicates that the compound is expected to dissolve in these

solvents, but specific concentration limits have not been detailed in the reviewed literature. The

solubility in water is reported as "less than 1 mg/mL at 68 °F"[3], while another source predicts

a water solubility of 38.4 g/L.

Experimental Protocol for Solubility Determination
For researchers seeking to establish quantitative solubility data for 2-Amino-4-methylphenol
in specific organic solvents, the following general gravimetric method can be employed. This

protocol is a standard approach for determining the solubility of a solid compound in a liquid

solvent.

Objective: To determine the saturation solubility of 2-Amino-4-methylphenol in a selected

organic solvent at a specific temperature.

Materials:

2-Amino-4-methylphenol (solid)

Selected organic solvent (e.g., ethanol, acetone, etc.)

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps
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Syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or pre-weighed vials

Oven or vacuum desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 2-Amino-4-methylphenol to a vial containing a known

volume of the selected organic solvent. The presence of undissolved solid is crucial to

ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed

evaporating dish or vial to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Place the evaporating dish or vial containing the filtered solution in an oven at a

temperature below the boiling point of the solvent and the decomposition temperature of

2-Amino-4-methylphenol, or use a vacuum desiccator to evaporate the solvent

completely.
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Once the solvent has fully evaporated, allow the dish or vial to cool to room temperature in

a desiccator to prevent moisture absorption.

Weigh the dish or vial containing the dried solute on an analytical balance.

Calculation of Solubility:

The mass of the dissolved 2-Amino-4-methylphenol is the final weight of the dish/vial

minus the initial tare weight.

Solubility can then be calculated in various units, such as grams per 100 mL ( g/100 mL)

or moles per liter (mol/L).

Synthesis Pathway of 2-Amino-4-methylphenol
The synthesis of 2-Amino-4-methylphenol typically involves the reduction of a nitrophenol

precursor. A simplified logical workflow for a common synthesis route is depicted below.

Starting Material Reaction Step Product Reaction Step Final Product

2,4-Dinitrophenol Partial Reduction
(e.g., with Sodium Sulfide) 2-Amino-4-nitrophenol Further Reduction 2-Amino-4-methylphenol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-4-methylphenol.

This technical guide serves as a valuable resource for professionals in the chemical and

pharmaceutical sciences. While it highlights the existing knowledge on the solubility of 2-
Amino-4-methylphenol, it also underscores the need for further quantitative studies to fully

characterize its behavior in a broader range of organic solvents. The provided experimental

protocol offers a solid foundation for researchers to undertake such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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